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Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599 Get Quote

This guide provides a comparative statistical analysis of data from experiments involving

Digitalis glycosides, primarily focusing on digitoxin and digoxin. The information is intended for

researchers, scientists, and drug development professionals to offer insights into the production

and mechanistic aspects of these compounds.

Quantitative Data Summary
The following table summarizes the quantitative data on the production of digitoxin and digoxin

from both in vitro and in vivo plant sources. This data is crucial for understanding the efficiency

of different production methods.

Compound Source
Concentration (µg/g Fresh

Weight)

Digitoxin In Vitro Plantlets 44.45[1]

Digitoxin In Vivo Plants (2-months old) 29.09[1]

Digoxin In Vivo Plants (2-months old)
Highest, but specific value not

stated[2]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings.

Below are the protocols for key experiments cited in the analysis of Digitalis glycosides.
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In Vitro Plant Culture and Glycoside Extraction:

Plant Material and Culture Conditions: Shoot tips from Digitalis lanata seedlings were used

as explants. These were cultured on Murashige and Skoog (MS) medium. The medium was

supplemented with varying concentrations of naphthalene acetic acid (NAA) and kinetin (Kin)

to induce the growth of in vitro plantlets. For optimal plantlet development, a concentration of

0.5 mg/l NAA and 0.1 mg/l Kin was found to be most effective.[2]

Elicitation: To enhance the production of cardiac glycosides, various elicitors can be added to

the culture medium. For instance, polysaccharides extracted from yeast extract, particularly

at a concentration of 0.1% v/v, have been shown to increase total cardiac glycosides in

plantlet tissues.[2] Calcium chloride has also been used to enhance the production of total

cardenolide glycosides.[1][2]

Extraction and Quantification: The content of digitoxin and digoxin in the in vitro and in vivo

plants was estimated after a two-month growth period.[1][2] High-Performance Liquid

Chromatography (HPLC) is a standard method for the quantitative analysis of these

compounds.

Mechanism of Action Studies:

The primary mechanism of action for Digitalis compounds involves the inhibition of the cellular

Na+/K+-ATPase pump.[3][4][5]

Enzyme Inhibition Assay: The inhibitory effect of Digitalis glycosides on Na+/K+-ATPase

activity is a key experiment. This can be assessed by measuring the enzyme's activity in the

presence and absence of the compound.

Measurement of Intracellular Ion Concentrations: Changes in intracellular sodium and

calcium concentrations are direct consequences of Na+/K+-ATPase inhibition.[3][5][6] These

can be measured using ion-sensitive fluorescent indicators. An increase in intracellular

sodium leads to an accumulation of intracellular calcium via the Na+-Ca++ exchanger.[3]

Contractility Studies: The positive inotropic effect (increased contractility) of these glycosides

on cardiac muscle can be measured using isolated heart preparations (e.g., Langendorff

heart) or isolated cardiac myocytes.[3][5]
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Visualizing Key Pathways and Workflows
Signaling Pathway of Digitalis Glycosides:

The following diagram illustrates the molecular mechanism of action of Digitalis glycosides on a

cardiac myocyte.
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Mechanism of Action of Digitalis Glycosides

Experimental Workflow for In Vitro Production and Analysis:

This diagram outlines the general workflow for the in vitro production and subsequent analysis

of Digitalis glycosides.
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In Vitro Production and Analysis Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1209599?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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